Cas no 17249-29-5 (2,3-Dichlorothiophene)

• Product Name: 2,3-Dichlorothiophene
• CAS No: 17249-29-5
• MF: C₄H₂Cl₂S
• MW: 153.029677867889
• CID: 93466
• PubChem ID: 140207
• Update Time: 2025-04-18

2,3-Dichlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorothiophene
• 2,3-dichloro-thiophene
• 2,3-DICHLOROTHIOPHENE,96%
• AKOS006223927
• 17249-79-5
• C4H2Cl2S
• A811419
• CS-W016287
• Thiophene, 2,3-dichloro-
• DTXSID60169324
• Thiophene, dichloro-
• 2,3-dichloro thiophene
• MFCD00043890
• 17249-29-5
• SCHEMBL414468
• AS-75625
• AMY22872
• EN300-139089
• 2,3-bis(chloranyl)thiophene
• J-506940
• FT-0609584
• AC-16547

• Inchi： 1S/C4H2Cl2S/c5-3-1-2-7-4(3)6/h1-2H
• InChI Key： LVNVLQIXMBTMPH-UHFFFAOYSA-N
• SMILES： ClC1=C(SC=C1)Cl

Computed Properties

• Exact Mass: 151.9254266g/mol
• Monoisotopic Mass: 151.9254266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų